Cas no 844856-85-5 (trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid)
Technical Introduction:
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid is a chiral cyclohexane derivative featuring a thiomethyl-substituted benzoyl group at the 2-position and a carboxylic acid functionality at the 1-position. Its trans configuration ensures stereochemical stability, making it valuable for applications in asymmetric synthesis and pharmaceutical intermediates. The thiomethyl group enhances reactivity in nucleophilic substitutions, while the carboxylic acid moiety allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, offering a versatile scaffold for medicinal chemistry research. Its well-defined structure and functional group compatibility make it a reliable building block for synthetic and mechanistic studies.
844856-85-5 structure
Product Name:trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid
CAS No:844856-85-5
MF:C15H18O3S
MW:278.366623401642
CID:1823432
PubChem ID:24722436
Update Time:2025-06-07
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-(4-methylsulfanylbenzoyl)cyclohexane-1-carboxylic acid
- LogP
- trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid
- (1R,2R)-2-[4-(Methylsulfanyl)benzoyl]cyclohexane-1-carboxylic acid
- MFCD07698701
- 844856-85-5
- AKOS016017644
- DTXSID90641360
-
- MDL： MFCD07698701
- Inchi： 1S/C15H18O3S/c1-19-11-8-6-10(7-9-11)14(16)12-4-2-3-5-13(12)15(17)18/h6-9,12-13H,2-5H2,1H3,(H,17,18)/t12-,13-/m1/s1
- InChI Key： ASFVDGBQRVYYJW-CHWSQXEVSA-N
- SMILES： S(C)C1C=CC(=CC=1)C([C@@H]1CCCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 278.09766561g/mol
- Monoisotopic Mass: 278.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- Density: 1.23
- Boiling Point: 480.9°C at 760 mmHg
- Flash Point: 244.6°C
- Refractive Index: 1.59
- PSA: 79.67000
- LogP: 3.48220
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201194-1g |
trans-2-(4-thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | >95% | 1g |
￡597.00 | 2022-02-28 | |
| Fluorochem | 201194-5g |
trans-2-(4-thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | >95% | 5g |
￡1837.00 | 2022-02-28 | |
| TRC | T081995-500mg |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | 500mg |
$ 770.00 | 2022-06-03 | ||
| TRC | T081995-1000mg |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | 1g |
$ 1275.00 | 2022-06-03 | ||
| TRC | T081995-2500mg |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | 2500mg |
$ 2545.00 | 2022-06-03 | ||
| A2B Chem LLC | AH52998-1g |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | >95% | 1g |
$707.00 | 2024-04-19 | |
| A2B Chem LLC | AH52998-5g |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | >95% | 5g |
$2081.00 | 2024-04-19 | |
| A2B Chem LLC | AH52998-10g |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | >95% | 10g |
$3607.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673370-1g |
(1R,2R)-2-(4-(methylthio)benzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | 98% | 1g |
￥10486.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673370-5g |
(1R,2R)-2-(4-(methylthio)benzoyl)cyclohexane-1-carboxylic acid |
844856-85-5 | 98% | 5g |
￥17598.00 | 2024-07-28 |
trans-2-(4-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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